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Compound of Interest

Compound Name: Maleic Hydrazide

Cat. No.: B159416

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the diethanolamine (DEA) and potassium
(K) salts of maleic hydrazide, a widely used plant growth regulator. Maleic hydrazide
functions by inhibiting cell division, effectively controlling sucker growth in tobacco and
preventing sprouting in stored crops like potatoes and onions.[1][2][3] The active ingredient,
maleic hydrazide, has low water solubility, necessitating its formulation as a salt to improve
efficacy.[4] This analysis details the physicochemical properties, biological activity, toxicological
profiles, and performance of its two primary salt formulations, supported by experimental data
and protocols.

Physicochemical Properties

The formulation of maleic hydrazide as a salt significantly enhances its water solubility, a
critical factor for its absorption and translocation within the plant. The potassium salt offers a
substantial solubility advantage over both the free acid and the historically used diethanolamine

salt.
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Maleic Hydrazide Diethanolamine )

Property : Potassium Salt
(Free Acid) Salt

Molecular Weight 112.09 g/mol [2] 217.22 g/mol [5] ~150.18 g/mol [1]

) Odorless white Clear golden-brown ) ) )

Physical State ) o White crystalline solid
solid[2] liquid[5]

Water Solubility (at 300,000 - 400,000
~6,000 mg/L[2] Water soluble

25°C) mg/L

Biological Activity and Mode of Action

Upon application to foliage, maleic hydrazide is absorbed and transported systemically via
both xylem and phloem to regions of active cell division (meristematic tissues), such as axillary
buds and tuber eyes.[6][7] Its primary mode of action is the inhibition of mitosis, which stops
the formation of new cells but does not affect the enlargement of existing ones.[3][8] This
selective action prevents the growth of suckers or sprouts without killing the plant.[7] The
precise biochemical mechanism is thought to involve disruption of nucleic acid synthesis,

potentially acting as a uracil antimetabolite.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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